![molecular formula C16H16N2O3S B7539245 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one](/img/structure/B7539245.png)
3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives and has been extensively studied for its pharmacological properties.
Mechanism of Action
The mechanism of action of 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one in lab experiments is its versatility. It can be used in a variety of assays and experiments to study different diseases and cellular processes. However, one limitation is the lack of information on its toxicity and potential side effects, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is its potential as an anti-cancer agent, particularly in the treatment of breast cancer and lung cancer. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one involves the reaction of 2-chloro-N-(furan-2-ylmethyl)acetamide with 3-mercapto-1-propanol in the presence of a base such as potassium carbonate. The resulting product is then treated with 2-amino-4(3H)-quinazolinone to obtain the final product.
Scientific Research Applications
The potential applications of 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one in scientific research are vast. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
3-(furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c19-8-4-10-22-16-17-14-7-2-1-6-13(14)15(20)18(16)11-12-5-3-9-21-12/h1-3,5-7,9,19H,4,8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTHPUCCCJVHQDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=N2)SCCCO)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.